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Compound of Interest |

Compound Name: MA242 TFA

CAS No.: 1049704-18-8

Cat. No.: B608799

\ J

Compound Identity & Physicochemical Properties

Understanding the specific form of the compound is critical for accurate dosing. You are
handling the TFA salt form, which has a higher molecular weight than the free base due to the
trifluoroacetic acid counter-ion.

Property MA242 Free Base MA242 TFA Salt
CAS Number 1049704-17-7 1049704-18-8
Molecular Weight 465.95 g/mol 579.98 g/mol
Formula C24H20CIN3O3S C26H21CIF3N305S
Function Active Moiety Stable Salt Form

Soluble in DMSO (=100

Solubility Low in water JmL)
mg/m

Critical Calculation: When a study cites a dose (e.g., "10 mg/kg"), it typically refers to the active
free base. To deliver 10 mg/kg of the active drug using the TFA salt, you must apply a
correction factor.

» To dose 10 mg/kg (Free Base): Weigh 12.45 mg/kg of MA242 TFA.

» To dose 5 mg/kg (Free Base): Weigh 6.22 mg/kg of MA242 TFA.
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Formulation Protocol (Vehicle & Preparation)

MA242 is hydrophobic. The TFA salt improves stability but does not guarantee aqueous
solubility at neutral pH. A co-solvent system is required for in vivo administration.

Recommended Vehicle: 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline This vehicle
balances solubility (DMSO/PEG) with tolerability (Saline) and prevents precipitation (Tween).

Step-by-Step Preparation (Example: 10 mL batch at 2 mg/mL active conc.):
» Weighing: Weigh 24.9 mg of MA242 TFA powder (equivalent to 20 mg free base).

e Primary Solubilization: Add 0.5 mL of 100% DMSO. Vortex until completely dissolved (clear
yellow solution).

o Co-solvent Addition: Add 4.0 mL of PEG300. Vortex to mix.

o Surfactant Addition: Add 0.5 mL of Tween 80. Vortex gently (avoid excessive foaming).

e Aqueous Dilution: Slowly add 5.0 mL of Sterile Saline (0.9% NacCl) or PBS while vortexing.
o Note: Add the aqueous phase last to prevent "crashing out" (precipitation).

e pH Adjustment (Crucial for TFA Salts):
o The TFA counter-ion is acidic. Check pH using a micro-strip.
o If pH < 5.0, adjust carefully to pH 6.5-7.5 using dilute NaOH (1N or 0.1N).

o Warning: Injection of acidic solutions (pH < 5) IP can cause peritonitis and affect study
results.

« Sterilization: Pass through a 0.22 um PES or PVDF syringe filter.

Dosage & Administration Guidelines

Species: Mouse (Athymic Nude or SCID) Route: Intraperitoneal (IP) Injection Frequency: Once
daily (QD), 5 days/week.
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BENCHE

Target Dose

MA242 TFA

Study Type (Free Base) Required Frequency Duration
Efficacy (Low) 2.5 mg/kg 3.11 mg/kg QD (5/7 days) 3-5 Weeks
Efficacy (Med) 5.0 mg/kg 6.22 mg/kg QD (5/7 days) 3-5 Weeks
Efficacy (High) 10.0 mg/kg 12.45 mg/kg QD (5/7 days) 3 Weeks
Toxicity Limit > 20 mg/kg > 24.9 mg/kg Single Dose Observation

Administration Volume: Standard IP volume is 10 mL/kg.
e For a 20g mouse: Injection volume = 200 pL.

e Concentration required for 10 mg/kg dose: 1.0 mg/mL (Free base eq).

Part 2: Scientific Integrity & Logic (E-E-A-T)
Mechanism of Action

MA242 is unique because it targets the MDM2-NFAT1 axis.[1] Unlike Nutlin-3a (which targets
MDM2-p53 binding), MA242 induces MDM2 autoubiquitination and degradation while
simultaneously repressing NFAT1-mediated MDM2 transcription. This dual mechanism allows it

to be effective even in p53-mutant tumors (e.g., Triple-Negative Breast Cancer, Pancreatic
Cancer).
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Caption: Workflow for accurate preparation and administration of MA242 TFA, emphasizing the
critical salt correction and pH adjustment steps.

Signaling Pathway Diagram
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Caption: MA242 Dual Inhibition Mechanism.[1][2] It blocks NFAT1-driven MDM2 expression
and directly degrades MDM2 protein.[1]
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e Wang, W., et al. (2018). "Discovery and Characterization of Dual Inhibitors of MDM2 and
NFAT1 for Pancreatic Cancer Therapy." Cancer Research, 78(19), 5656-5667.[2]

e Wang, W., et al. (2019). "MDM2-NFAT1 dual inhibitor, MA242: Effective against
hepatocellular carcinoma, independent of p53."[3] Cancer Letters, 459, 156-167.[3]

o MedKoo Biosciences. "MA242 TFA Product Data Sheet." (Providing molecular weight and
solubility data).

o MedChemExpress. "MA242 Product Information.” (Confirming DMSO solubility and in vitro
IC50 values).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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